Cas no 1804261-73-1 (4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile)

• Product Name: 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile
• CAS No: 1804261-73-1
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5008071
• Update Time: 2025-06-10

4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile

• Inchi： 1S/C11H10ClNO/c1-8-4-9(5-11(14)6-12)2-3-10(8)7-13/h2-4H,5-6H2,1H3
• InChI Key： DPULJUYAKYPXKQ-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C#N)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9

Additional information on 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile

Professional Introduction to 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile (CAS No. 1804261-73-1)

4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile, with the chemical identifier CAS No. 1804261-73-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a benzonitrile core and an 3-chloro-2-oxopropyl substituent, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile consists of a benzene ring substituted with a methyl group at the 2-position and a nitrile group at the 4-position. The presence of the 3-chloro-2-oxopropyl side chain introduces both electrophilic and nucleophilic sites, making the compound highly versatile in synthetic chemistry. This structural feature allows for diverse functionalization strategies, which are crucial for developing novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzonitrile derivatives. The benzonitrile moiety is known for its role in various biological processes and has been incorporated into numerous drug candidates due to its ability to interact with biological targets effectively. Specifically, derivatives of benzonitrile have shown promise in inhibiting enzymes and receptors involved in inflammatory pathways, making them attractive for therapeutic applications.

The 3-chloro-2-oxopropyl substituent in 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile adds an additional layer of reactivity, enabling further chemical modifications that can fine-tune the pharmacological properties of the compound. This flexibility is particularly valuable in drug discovery, where subtle structural changes can significantly impact potency, selectivity, and pharmacokinetic profiles.

Recent studies have highlighted the importance of benzonitrile derivatives in the development of anti-inflammatory and anti-cancer agents. For instance, researchers have demonstrated that certain benzonitrile-based compounds can modulate signaling pathways associated with chronic diseases. The structural motif present in 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile aligns well with these findings, suggesting its potential utility in such therapeutic contexts.

The synthesis of 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzene ring followed by the introduction of the 3-chloro-2-oxopropyl side chain. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired product.

In addition to its pharmaceutical applications, 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile has shown promise in materials science. The unique electronic properties of benzonitrile derivatives make them suitable for use in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. The presence of the electron-withdrawing nitrile group enhances the conjugation length of the molecule, which is critical for optimizing charge transport properties.

The chemical reactivity of 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile also makes it a valuable tool in synthetic organic chemistry. It can serve as a precursor for more complex molecules through various transformations, including nucleophilic addition reactions and cyclizations. These reactions are fundamental to constructing heterocyclic compounds, which are prevalent in many biologically active substances.

Ongoing research continues to uncover new applications for benzonitrile derivatives, including their role in drug delivery systems and nanotechnology. The ability to modify the structure of these compounds allows scientists to tailor their properties for specific purposes, such as improving bioavailability or targeting particular cellular compartments.

In conclusion, 4-(3-Chloro-2-oxopropyl)-2-methylbenzonitrile (CAS No. 1804261-73-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from developing novel therapeutic agents to creating advanced materials. As research progresses, it is likely that this compound will continue to play a crucial role in scientific innovation.